Cas no 646058-71-1 (Ethanone, 1-benzo[h]quinolin-4-yl-)

• Product Name: Ethanone, 1-benzo[h]quinolin-4-yl-
• CAS No: 646058-71-1
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 421600
• PubChem ID: 60042370
• Update Time: 2025-04-19

Ethanone, 1-benzo[h]quinolin-4-yl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-benzo[h]quinolin-4-yl-
• 1-benzo[h]quinolin-4-ylethanone
• 1-(Benzo[h]quinolin-4-yl)ethanone
• 646058-71-1
• 1-(Benzo[h]quinolin-4-yl)ethan-1-one
• DTXSID40733527

• Inchi： 1S/C15H11NO/c1-10(17)12-8-9-16-15-13-5-3-2-4-11(13)6-7-14(12)15/h2-9H,1H3
• InChI Key： UYUHKSJRHGFLEZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96